Cas no 353258-23-8 (2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine)

• Product Name: 2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine
• CAS No: 353258-23-8
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• MDL: MFCD01815130
• CID: 2191975
• Update Time: 2025-10-28

2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine, 2-(4-methoxyphenyl)-8-methyl-
• 2-(4-methoxyphenyl)-8-methylimidazo[1,2-a]pyridine
• Oprea1_731538
• 2-(4-Methoxy-phenyl)-8-methyl-imidazo[1,2-a]pyridine
• STK863347
• ST056639
• 4-methoxy-1-(8-methyl(4-hydroimidazo[1,2-a]pyridin-2-yl))benzene
• 2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine

• MDL： MFCD01815130
• Inchi： 1S/C15H14N2O/c1-11-4-3-9-17-10-14(16-15(11)17)12-5-7-13(18-2)8-6-12/h3-10H,1-2H3
• InChI Key： YORHTJHBWSDUCE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CN2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 238.111
• Monoisotopic Mass: 238.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.5

Additional information on 2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine

2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine: A Comprehensive Overview

2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine is a structurally unique compound with the CAS Registry Number 353258-23-8. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The molecule combines a methoxyphenyl group with an imidazo[1,2-a]pyridine scaffold, making it a promising candidate for various pharmacological studies.

The imidazo[1,2-a]pyridine core is a heterocyclic structure that has gained significant attention in medicinal chemistry due to its ability to interact with various biological targets. The 4-methoxyphenyl substituent adds electronic and steric properties to the molecule, enhancing its potential for binding to specific receptors or enzymes. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic and pharmacodynamic profiles of bioactive compounds.

Research on CAS No. 353258-23-8 has focused on its role as a potential therapeutic agent. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential application in treating chronic diseases associated with oxidative stress. Additionally, studies have explored its ability to inhibit key enzymes involved in neurodegenerative disorders, such as acetylcholinesterase and butyrylcholinesterase.

The synthesis of 2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to enhance the efficiency and yield of this process, making it more suitable for large-scale production. This compound's stability under various conditions has also been evaluated, ensuring its suitability for pharmaceutical applications.

In terms of biological activity, CAS No. 353258-23-8 has demonstrated selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in drug development. Preclinical studies have shown that this compound exhibits moderate potency in vitro, with minimal off-target effects observed at therapeutic concentrations. These findings underscore its potential as a lead compound for further optimization in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of 2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine with high accuracy. Molecular docking studies have revealed that the 4-methoxyphenyl group plays a pivotal role in stabilizing interactions within the receptor's binding pocket. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in the design of more potent analogs.

The application of CAS No. 353258-23-8 extends beyond pharmacology; it has also been explored as a building block in materials science. Its ability to form stable coordination complexes with metal ions has made it a candidate for use in catalysis and sensor development. Researchers have reported its utility as a ligand in organometallic chemistry, where it facilitates selective catalytic transformations under mild conditions.

In conclusion, 2-(4-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine (CAS No. 353258-23-8) is a versatile compound with significant potential across multiple scientific domains. Its unique structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing both medicinal and materials science.